Cas no 866153-83-5 (4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione)

• Product Name: 4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione
• CAS No: 866153-83-5
• MF: C₁₀H₈F₃N₃S
• MW: 259.25083065033
• CID: 582606
• Update Time: 2025-05-24

4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[3-(trifluoromethyl)phenyl]-
• 4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C10H8F3N3S/c1-16-8(14-15-9(16)17)6-3-2-4-7(5-6)10(11,12)13/h2-5H,1H3,(H,15,17)
• InChI Key： ZBDGLGDZVGWIFY-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC(C(F)(F)F)=C2)N(C)C(=S)N1

Additional information on 4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione

Introduction to 4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 866153-83-5) in Modern Chemical Research

4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 866153-83-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the triazole-thione class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of a trifluoromethyl group in the aromatic ring and the combination of a thione moiety with a dihydrotriazole core contribute to its distinctive chemical behavior and reactivity.

The trifluoromethyl group is a key substituent in medicinal chemistry, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of 4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione, this group likely enhances the compound's interaction with biological targets by increasing its hydrophobicity and electronic properties. Such modifications are often employed to improve drug-like properties, including solubility and bioavailability.

The dihydrotriazole core is another critical feature of this compound. Triazoles are well-documented for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The addition of a thione group at the 5-position of the triazole ring introduces additional reactivity, making it a potential candidate for further derivatization and optimization. This structural feature allows for diverse interactions with biological macromolecules, which is essential for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione may interact with enzymes and receptors involved in inflammatory pathways. The combination of its structural features makes it an attractive candidate for investigating novel mechanisms of action in drug discovery.

In addition to its pharmacological potential, this compound has been explored in synthetic chemistry for its ability to serve as a precursor in the development of more complex molecules. The thione group can undergo various transformations, including oxidation to sulfoxides or sulfones, which can be leveraged to create structurally diverse derivatives. Such synthetic versatility is crucial for medicinal chemists aiming to optimize lead compounds.

The trifluoromethyl substituent also plays a role in stabilizing reactive intermediates during synthesis. Its electron-withdrawing nature can influence reaction pathways, often leading to higher yields and selectivity in multi-step syntheses. This characteristic makes 4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione a valuable building block in organic synthesis.

Current research is focusing on understanding the molecular interactions of this compound with biological targets at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding mode with proteins and enzymes. These studies are essential for designing next-generation drugs with improved efficacy and reduced side effects.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione. Predictive models can analyze vast datasets to identify potential bioactive molecules based on their structural features. This approach has led to the rapid screening of thousands of compounds, significantly reducing the time required for hit identification.

Furthermore, green chemistry principles are being increasingly applied in the synthesis of such compounds to minimize environmental impact. Catalytic methods and solvent-free reactions are being explored to enhance sustainability without compromising yield or purity. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing.

The potential applications of 4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in agrochemicals and material science as well. For instance, derivatives of this compound could be developed as novel pesticides or as components in advanced materials requiring specific electronic or optical properties.

In conclusion, 4-methyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 866153-83-5) represents a promising chemical entity with diverse applications in pharmaceuticals and beyond. Its structural features contribute to its reactivity and biological potential，making it an invaluable asset in modern chemical research。Ongoing studies continue to uncover new possibilities for this compound，underscoring its importance in advancing scientific knowledge and innovation.